Cas no 89731-85-1 (1H-Indole-1-carboxamide, 2,3-dihydro-N-(4-methylphenyl)-)

• Product Name: 1H-Indole-1-carboxamide, 2,3-dihydro-N-(4-methylphenyl)-
• CAS No: 89731-85-1
• MF: C₁₆H₁₆N₂O
• MW: 252.311043739319
• MDL: MFCD02607589
• CID: 591124
• PubChem ID: 1225695
• Update Time: 2025-05-28

1H-Indole-1-carboxamide, 2,3-dihydro-N-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-carboxamide, 2,3-dihydro-N-(4-methylphenyl)-
• N-(4-methylphenyl)-2,3-dihydroindole-1-carboxamide
• CS-0330473
• BDBM48231
• N-(p-tolyl)indoline-1-carboxamide
• MS-9907
• AKOS003300878
• cid_1225695
• HMS2383D07
• DTXSID60361164
• 89731-85-1
• MLS000549119
• MFCD02607589
• SMR000114920
• N-(4-METHYLPHENYL)INDOLINYLFORMAMIDE
• CHEMBL1389366
• N-(4-methylphenyl)-2,3-dihydro-1H-indole-1-carboxamide
• N-(4-methylphenyl)indoline-1-carboxamide
• Oprea1_621297

• MDL： MFCD02607589
• Inchi： 1S/C16H16N2O/c1-12-6-8-14(9-7-12)17-16(19)18-11-10-13-4-2-3-5-15(13)18/h2-9H,10-11H2,1H3,(H,17,19)
• InChI Key： GOARQAIUWMZDRT-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC(C)=CC=1)N1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 252.126263138g/mol
• Monoisotopic Mass: 252.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 32.3Ų

Additional information on 1H-Indole-1-carboxamide, 2,3-dihydro-N-(4-methylphenyl)-

Comprehensive Overview of 1H-Indole-1-carboxamide, 2,3-dihydro-N-(4-methylphenyl)- (CAS No. 89731-85-1)

1H-Indole-1-carboxamide, 2,3-dihydro-N-(4-methylphenyl)-, with the CAS number 89731-85-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This indole derivative is characterized by its unique molecular structure, which includes a carboxamide group and a 4-methylphenyl substituent. Its structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly those targeting neurological and metabolic pathways.

The compound's indole core is a well-known pharmacophore, often associated with bioactive molecules that interact with serotonin receptors and other critical biological targets. Researchers have explored its potential in developing novel therapeutic agents, especially in areas like neurodegenerative diseases and mood disorders. Given the rising global prevalence of conditions such as Alzheimer's and depression, the demand for innovative compounds like 1H-Indole-1-carboxamide, 2,3-dihydro-N-(4-methylphenyl)- has surged.

In recent years, the scientific community has focused on optimizing the synthesis of CAS 89731-85-1 to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and green chemistry approaches have been employed to reduce environmental impact while maintaining high efficiency. These methods align with the growing emphasis on sustainable chemistry, a topic frequently searched by professionals and students alike.

Another area of interest is the compound's potential role in drug discovery pipelines. Its modular structure allows for easy modification, enabling researchers to create libraries of analogs for high-throughput screening. This adaptability is crucial in addressing current challenges like antibiotic resistance and cancer therapy, both of which are hot topics in scientific forums and search engines.

From an industrial perspective, 1H-Indole-1-carboxamide, 2,3-dihydro-N-(4-methylphenyl)- is often utilized in custom synthesis and contract manufacturing. Companies specializing in fine chemicals and pharmaceutical intermediates frequently list this compound in their catalogs, catering to the needs of academic and commercial labs. Its applications extend to material science, where its aromatic properties are exploited in developing advanced polymers and coatings.

For those searching for CAS 89731-85-1 suppliers or 1H-Indole-1-carboxamide derivatives, it's essential to verify the compound's specifications, including purity levels and storage conditions. Proper handling ensures the integrity of research outcomes, particularly in sensitive applications like enzyme inhibition studies or cell-based assays.

In summary, 1H-Indole-1-carboxamide, 2,3-dihydro-N-(4-methylphenyl)- (CAS No. 89731-85-1) represents a versatile and promising compound in modern chemistry. Its relevance to drug development, sustainable synthesis, and material innovation underscores its importance in both academic and industrial settings. As research continues to uncover new applications, this compound is poised to remain a focal point in scientific exploration.